Cas no 170621-88-2 (3,6-dimethoxy-2-Pyridinemethanol)

• Product Name: 3,6-dimethoxy-2-Pyridinemethanol
• CAS No: 170621-88-2
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 1107539
• PubChem ID: 22923727
• Update Time: 2025-04-20

3,6-dimethoxy-2-Pyridinemethanol Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethoxy-2-Pyridinemethanol
• 170621-88-2
• SCHEMBL8785416
• DB-410483

• Inchi： 1S/C8H11NO3/c1-11-7-3-4-8(12-2)9-6(7)5-10/h3-4,10H,5H2,1-2H3
• InChI Key： NKNVNLGHWUHATF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(N=C1CO)OC

Computed Properties

• Exact Mass: 169.074
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6A^2
• XLogP3: 0.3